Cas no 2229220-05-5 (tert-butyl N-2-(1-amino-2-hydroxypropan-2-yl)-5-bromophenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-2-hydroxypropan-2-yl)-5-bromophenylcarbamate
• CAS No: 2229220-05-5
• MF: C₁₄H₂₁BrN₂O₃
• MW: 345.232143163681
• CID: 6181535
• PubChem ID: 165623219
• Update Time: 2025-09-24

tert-butyl N-2-(1-amino-2-hydroxypropan-2-yl)-5-bromophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-amino-2-hydroxypropan-2-yl)-5-bromophenylcarbamate
• 2229220-05-5
• tert-butyl N-[2-(1-amino-2-hydroxypropan-2-yl)-5-bromophenyl]carbamate
• EN300-1888713

• Inchi： 1S/C14H21BrN2O3/c1-13(2,3)20-12(18)17-11-7-9(15)5-6-10(11)14(4,19)8-16/h5-7,19H,8,16H2,1-4H3,(H,17,18)
• InChI Key： FUWDQLNXJUBVCO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C)(CN)O

Computed Properties

• Exact Mass: 344.07356g/mol
• Monoisotopic Mass: 344.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(1-amino-2-hydroxypropan-2-yl)-5-bromophenylcarbamate

Comprehensive Overview of tert-butyl N-2-(1-amino-2-hydroxypropan-2-yl)-5-bromophenylcarbamate (CAS No. 2229220-05-5)

The compound tert-butyl N-2-(1-amino-2-hydroxypropan-2-yl)-5-bromophenylcarbamate (CAS No. 2229220-05-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tert-butyl carbamate group, a bromophenyl moiety, and an amino-hydroxypropyl side chain, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of targeted therapies.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-(1-amino-2-hydroxypropan-2-yl)-5-bromophenylcarbamate has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound's versatility allows it to serve as a building block for kinase inhibitors, protease inhibitors, and other pharmacologically active agents. Its bromine substituent also offers opportunities for further functionalization via cross-coupling reactions, a topic frequently searched by synthetic chemists.

One of the most discussed topics in the context of this compound is its role in green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce tert-butyl N-2-(1-amino-2-hydroxypropan-2-yl)-5-bromophenylcarbamate, such as catalytic bromination or solvent-free reactions. These approaches align with the broader industry shift toward reducing carbon footprints and minimizing hazardous waste.

Another area of interest is the compound's stability and storage conditions. Given its amino and hydroxy functional groups, proper handling and storage are critical to maintain its integrity. This aligns with frequently searched queries like "how to store amino-hydroxy compounds" or "best practices for carbamate stability." Manufacturers often recommend storing the compound under inert atmospheres and at controlled temperatures to prevent degradation.

The analytical characterization of tert-butyl N-2-(1-amino-2-hydroxypropan-2-yl)-5-bromophenylcarbamate is another hot topic. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and confirm structural identity. These methods are frequently searched by quality control professionals and researchers working with high-value intermediates.

In summary, tert-butyl N-2-(1-amino-2-hydroxypropan-2-yl)-5-bromophenylcarbamate (CAS No. 2229220-05-5) is a compound of significant scientific and industrial relevance. Its applications in drug development, coupled with its potential in sustainable chemistry, make it a subject of ongoing research and innovation. As the field evolves, this compound is likely to remain a key player in the advancement of pharmaceutical intermediates and specialty chemicals.